Cas no 816456-21-0 (Benzoic acid, 2-hydroxy-5-(methoxymethoxy)-3,4-dimethyl- (9CI))
816456-21-0 structure
Product Name:Benzoic acid, 2-hydroxy-5-(methoxymethoxy)-3,4-dimethyl- (9CI)
CAS No:816456-21-0
MF:C11H14O5
MW:226.225863933563
CID:715513
PubChem ID:11390497
Update Time:2025-04-19
Benzoic acid, 2-hydroxy-5-(methoxymethoxy)-3,4-dimethyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-hydroxy-5-(methoxymethoxy)-3,4-dimethyl- (9CI)
- 2-hydroxy-5-(methoxymethoxy)-3,4-dimethylbenzoic acid
- 2-hydroxy-5-methoxymethoxy-3,4-dimethylbenzoic acid
- MKIIZNXJJJJNRZ-UHFFFAOYSA
- MKIIZNXJJJJNRZ-UHFFFAOYSA-
- DTXSID20464403
- Benzoic acid,2-hydroxy-5-(methoxymethoxy)-3,4-dimethyl-(9ci)
- 816456-21-0
- InChI=1/C11H14O5/c1-6-7(2)10(12)8(11(13)14)4-9(6)16-5-15-3/h4,12H,5H2,1-3H3,(H,13,14)
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- Inchi: 1S/C11H14O5/c1-6-7(2)10(12)8(11(13)14)4-9(6)16-5-15-3/h4,12H,5H2,1-3H3,(H,13,14)
- InChI Key: MKIIZNXJJJJNRZ-UHFFFAOYSA-N
- SMILES: O(COC)C1=CC(C(=O)O)=C(C(C)=C1C)O
Computed Properties
- Exact Mass: 226.08400
- Monoisotopic Mass: 226.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 76Ų
Experimental Properties
- PSA: 75.99000
- LogP: 1.68990
Benzoic acid, 2-hydroxy-5-(methoxymethoxy)-3,4-dimethyl- (9CI) Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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